Cas no 2172585-96-3 (2-1-(1-cyclobutylethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-(1-cyclobutylethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172585-96-3
• MF: C₁₁H₁₄F₂N₄
• MW: 240.252468585968
• CID: 6046695
• PubChem ID: 165856994
• Update Time: 2025-05-20

2-1-(1-cyclobutylethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-1-(1-cyclobutylethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• EN300-1598810
• 2172585-96-3
• 2-[1-(1-cyclobutylethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-yl]acetonitrile

• Inchi： 1S/C11H14F2N4/c1-7(8-3-2-4-8)17-10(11(12)13)9(5-6-14)15-16-17/h7-8,11H,2-5H2,1H3
• InChI Key： HZIFUPNMZOBXBU-UHFFFAOYSA-N
• SMILES： FC(C1=C(CC#N)N=NN1C(C)C1CCC1)F

Computed Properties

• Exact Mass: 240.11865279g/mol
• Monoisotopic Mass: 240.11865279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.5Ų

Additional information on 2-1-(1-cyclobutylethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile

Comprehensive Overview of 2-1-(1-cyclobutylethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172585-96-3)

The compound 2-1-(1-cyclobutylethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172585-96-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl group and the 1,2,3-triazole core, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel bioactive compounds, given its ability to modulate biological activity through selective interactions.

In recent years, the demand for fluorinated compounds like 2-1-(1-cyclobutylethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile has surged due to their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on precision medicine and sustainable agriculture, where such molecules play a pivotal role. The incorporation of difluoromethyl groups is known to improve lipophilicity and resistance to oxidative degradation, making this compound a valuable asset in drug discovery pipelines.

The synthesis of 2-1-(1-cyclobutylethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile typically involves multi-step reactions, including click chemistry approaches to construct the 1,2,3-triazole ring. Its CAS No. 2172585-96-3 serves as a unique identifier in chemical databases, facilitating streamlined research and regulatory compliance. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity, ensuring reproducibility in experimental settings.

From a commercial perspective, 2-1-(1-cyclobutylethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile is often sought after by contract research organizations (CROs) and pharmaceutical innovators. Its applications span small-molecule drug development, crop protection formulations, and material science. The compound's versatility is further highlighted by its compatibility with high-throughput screening platforms, which accelerate the identification of lead compounds in therapeutic and agrochemical contexts.

Environmental and safety considerations are paramount when handling 2-1-(1-cyclobutylethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile. While it is not classified as a hazardous substance, standard laboratory precautions—such as the use of personal protective equipment (PPE) and proper ventilation—are recommended. Regulatory frameworks like REACH and FDA guidelines provide additional oversight to ensure its safe use in industrial and research applications.

Looking ahead, the compound's potential in targeted therapy and green chemistry initiatives positions it as a key player in modern scientific advancements. As the scientific community continues to explore its mechanistic pathways and derivatization possibilities, 2-1-(1-cyclobutylethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile is poised to contribute significantly to innovations in life sciences and beyond.